1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine

• CAS RN: 1344039-06-0
• Molecular Formula: C14H15N3O
• Molecular Weight: 241.3

Description

1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine, also known as 1-EBP, is a novel synthetic compound with potential applications in the field of medicinal chemistry. It is an aromatic heterocyclic compound containing a pyrazole and a benzofuran moiety, which are both known to possess a variety of biological activities. The synthesis of 1-EBP is a relatively simple process, and the compound has been studied for its potential therapeutic applications.

Scientific Research Applications

1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine has been studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antifungal, and antibacterial activities. In addition, it has been demonstrated to have anti-tumor activity, as well as antioxidative and neuroprotective effects. It has also been studied for its potential to modulate the activity of certain enzymes, such as tyrosinase and cyclooxygenase-2.

Mechanism of Action

The mechanism of action of 1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine is not yet fully understood. However, it is thought to act by modulating the activity of several enzymes, including tyrosinase and cyclooxygenase-2. In addition, it has been suggested to interact with certain receptors, such as the serotonin and dopamine receptors, which could explain its potential therapeutic effects.
Biochemical and Physiological Effects
1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine has been shown to possess a variety of biochemical and physiological effects. It has been demonstrated to possess anti-inflammatory, antifungal, and antibacterial activities. In addition, it has been demonstrated to have anti-tumor activity, as well as antioxidative and neuroprotective effects. It has also been studied for its potential to modulate the activity of certain enzymes, such as tyrosinase and cyclooxygenase-2.

Advantages and Limitations for Lab Experiments

1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine has several advantages for laboratory experiments. It is a relatively simple compound to synthesize, and it is relatively stable in solution. In addition, it is non-toxic and has a relatively low cost. However, there are some limitations to its use in the laboratory. It is not very soluble in water, and it is not very stable at high temperatures.

Future Directions

1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine has potential applications in the field of medicinal chemistry, and there are several potential future directions for further research. These include further studies on its mechanism of action, its potential therapeutic applications, and its potential to modulate the activity of certain enzymes. In addition, further studies on its pharmacokinetics and pharmacodynamics are needed to better understand its potential therapeutic effects. Other potential future directions include the development of derivatives of 1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine with improved pharmacological properties, as well as the development of novel delivery systems for the compound.

Synthesis Methods

The synthesis of 1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine involves the reaction of 3-ethyl-1-benzofuran-2-carboxylic acid with 1H-pyrazole-5-carbaldehyde in the presence of sodium hydroxide and acetic acid. The reaction proceeds via a Michael addition of the pyrazole to the benzofuran, followed by a deprotonation of the intermediate to form the desired product. The reaction requires a temperature of 160°C and can be scaled up to a large scale.